![molecular formula C9H16ClNS B1371999 3-Methyl-1-(thiophen-2-yl)butan-1-amine hydrochloride CAS No. 1193390-55-4](/img/structure/B1371999.png)
3-Methyl-1-(thiophen-2-yl)butan-1-amine hydrochloride
Overview
Description
Scientific Research Applications
Chemical Synthesis and Library Generation
3-Dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride, a related compound, has been used as a starting material in alkylation and ring closure reactions. This process generates a diverse library of compounds, including dithiocarbamates, thioethers, and various cyclic compounds like pyrazolines and pyridines, demonstrating the potential for creating structurally diverse chemical libraries (Roman, 2013).
Antibacterial and Antifungal Activities
The synthesis and evaluation of antibacterial and antifungal activities of derivatives from chalcone, including thiophen-2-yl compounds, have been studied. These compounds showed antimicrobial activity against bacterial strains like Escherichia coli and Pseudomonas aeruginosa, and fungal species like Candida albicans, indicating their potential as novel antimicrobial agents (Patel & Patel, 2017).
Electrochromic Device Applications
A study on the fabrication of multicolored electrochromic devices using conducting copolymers involving a polymer precursor related to thiophene showed the creation of devices with multiple color states and improved properties like redox stability and switching time. This highlights the application potential of such compounds in electrochromic devices (Yagmur, Ak, & Bayrakçeken, 2013).
Theranostic Applications in Gene Delivery
A water-soluble cationic polythiophene derivative, closely related to the compound , was synthesized for potential use as a theranostic gene delivery vehicle. This application demonstrates the compound's potential in gene therapy and diagnostics (Carreon, Santos, Matson, & So, 2014).
Synthesis of Functionalized Compounds
The compound has been used in the synthesis of various functionalized compounds, such as N-methyl-2-(4-acylpiperazin-1-yl)-N-[3-(naphthalene-1-yloxy)-3-(thiophen-2-yl) propyl] acetamide derivatives. These syntheses contribute to the development of novel chemical entities with potential applications in various fields (Jing, 2010).
Mechanism of Action
Target of Action
Similar compounds have been known to interact with dopamine receptors
Mode of Action
The resulting changes could include altered signal transduction or neurotransmitter release .
Biochemical Pathways
If it does indeed interact with dopamine receptors, it could potentially influence dopaminergic pathways, which play a crucial role in reward, motivation, and motor control .
Result of Action
If it does interact with dopamine receptors, it could potentially influence neuronal activity and neurotransmitter release, leading to changes in behavior or physiological responses .
Action Environment
Environmental factors such as temperature, pH, and the presence of other substances could potentially influence the action, efficacy, and stability of 3-Methyl-1-(thiophen-2-yl)butan-1-amine hydrochloride. For instance, it is recommended to store the compound at room temperature , suggesting that extreme temperatures could affect its stability
Properties
IUPAC Name |
3-methyl-1-thiophen-2-ylbutan-1-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NS.ClH/c1-7(2)6-8(10)9-4-3-5-11-9;/h3-5,7-8H,6,10H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVQRZFOWUMMFGX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C1=CC=CS1)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16ClNS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.75 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1193390-55-4 | |
Record name | 2-Thiophenemethanamine, α-(2-methylpropyl)-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1193390-55-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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